Cas no 80008-69-1 (5-Bromo-3-indolyl phosphate p-toluidine salt)
5-Bromo-3-indolyl phosphate p-toluidine salt is a chromogenic substrate widely used in alkaline phosphatase (AP) assays, particularly in immunohistochemistry and Western blotting. Upon enzymatic hydrolysis by AP, it yields an insoluble indigo-blue precipitate, facilitating clear visualization of target proteins or nucleic acids. Its high sensitivity and low background interference make it suitable for applications requiring precise localization. The p-toluidine salt form enhances solubility in aqueous buffers, ensuring consistent performance. This substrate is valued for its stability, reproducibility, and compatibility with various detection systems. It is commonly employed in research and diagnostic settings where robust and reliable signal amplification is critical.

80008-69-1 structure
Product name:5-Bromo-3-indolyl phosphate p-toluidine salt
5-Bromo-3-indolyl phosphate p-toluidine salt Chemical and Physical Properties
Names and Identifiers
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- 5-Bromo-3-indolyl- phosphate p-toluidine salt
- (5-bromo-1H-indol-3-yl) phosphate,(4-methylphenyl)azanium
- 5-BROMO-3-INDOXYL PHOSPHATE, P-TOLUIDINE SALT
- S07-0043
- S07-043
- W0421
- 4-Methyl-benzenamine compd. with 5-bromo-1H-indol-3-yl dihydrogen phosphate
- 5-Bromo-3-indolyl phosphate p-toluidine salt
- 5-Bromo-1H-indol-3-ol dihydrogen phosphate (ester) compd with 4-methylbenzenamine
- Blue phosphate, p-toluidine salt
- 5-bromo-1H-indol-3-yl dihydrogen phosphate
- (5-bromo-1H-indol-3-yl) phosphate
- 5-Bromo-3-Indoxyl Phosphate p-Toluidine Salt extrapure, 98%
- 80008-69-1
- CS-0179170
- 5-Bromo-3-indolyl phosphate, p-toluidine salt
- MFCD03427361
- 5-BROMO-3-INDOLYLPHOSPHATEP-TOLUIDINESALT
- (5-bromo-1H-indol-3-yl) dihydrogen phosphate;4-methylaniline
-
- Inchi: 1S/C8H7BrNO4P.C7H9N/c9-5-1-2-7-6(3-5)8(4-10-7)14-15(11,12)13;1-6-2-4-7(8)5-3-6/h1-4,10H,(H2,11,12,13);2-5H,8H2,1H3
- InChI Key: MTKYSMVJOACNBO-UHFFFAOYSA-N
- SMILES: CC1C=CC(N)=CC=1.O(C1=CNC2C=CC(Br)=CC1=2)P(O)(O)=O
Computed Properties
- Exact Mass: 398.00300
- Monoisotopic Mass: 398.00311g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 347
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 109Ų
Experimental Properties
- PSA: 118.38000
- LogP: 4.56030
5-Bromo-3-indolyl phosphate p-toluidine salt Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Bromo-3-indolyl phosphate p-toluidine salt Customs Data
- HS CODE:2933998090
5-Bromo-3-indolyl phosphate p-toluidine salt Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1249840-1g |
5-Bromo-3-indolyl phosphate p-toluidine salt |
80008-69-1 | 95% | 1g |
¥851.00 | 2024-07-28 | |
TRC | B226400-100mg |
5-Bromo-3-indolyl phosphate p-toluidine salt |
80008-69-1 | 100mg |
$ 167.00 | 2023-04-18 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-284557-250 mg |
5-Bromo-3-indoxyl phosphate, p-toluidine salt, |
80008-69-1 | 250MG |
¥1,444.00 | 2023-07-11 | ||
abcr | AB531919-500mg |
5-Bromo-3-indolyl phosphate, p-toluidine salt; . |
80008-69-1 | 500mg |
€125.40 | 2024-08-02 | ||
Apollo Scientific | BIB6014-5g |
5-Bromo-3-indolyl phosphate, p-toluidine salt |
80008-69-1 | 5g |
£175.00 | 2024-05-24 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-284557A-500 mg |
5-Bromo-3-indoxyl phosphate, p-toluidine salt, |
80008-69-1 | 500MG |
¥2,294.00 | 2023-07-11 | ||
Apollo Scientific | BIB6014-1g |
5-Bromo-3-indolyl phosphate, p-toluidine salt |
80008-69-1 | 1g |
£60.00 | 2024-05-24 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-284557-250mg |
5-Bromo-3-indoxyl phosphate, p-toluidine salt, |
80008-69-1 | 250mg |
¥1444.00 | 2023-09-05 | ||
abcr | AB531919-1g |
5-Bromo-3-indolyl phosphate, p-toluidine salt; . |
80008-69-1 | 1g |
€146.80 | 2024-08-02 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1249840-500mg |
5-Bromo-3-indolyl phosphate p-toluidine salt |
80008-69-1 | 95% | 500mg |
¥682.00 | 2024-07-28 |
5-Bromo-3-indolyl phosphate p-toluidine salt Related Literature
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Michael J. Hertaeg,Heather McLiesh,Julia Walker,Gil Garnier Analyst, 2021,146, 6970-6980
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Shwan A. Hamad,Vesselin N. Paunov Soft Matter, 2012,8, 5069-5077
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Zeinab Salehi,Reza Kowsari-Esfahan,Mohammad Ali Shokrgozar Biomater. Sci., 2018,6, 1664-1690
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Taku Shoji,Shuhei Sugiyama,Takanori Araki,Akira Ohta,Ryuta Sekiguchi,Shunji Ito,Shigeki Mori,Tetsuo Okujima,Masafumi Yasunami Org. Biomol. Chem., 2017,15, 3917-3923
-
Shuang Zhao,Chuanying Hu,Xiaoyan Chen,Jun Zhou,Yonghua Jiao,Kai Zhang,Yu Fu Soft Matter, 2012,8, 937-941
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:80008-69-1)5-Bromo-3-indolyl phosphate p-toluidine salt

Purity:99%
Quantity:5g
Price ($):266.0